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Compound of Interest

Compound Name: 2-Amino-5-bromobenzaldehyde

Cat. No.: B112427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
specifically the melting and boiling points, of 2-Amino-5-bromobenzaldehyde. It also details
an experimental protocol for its synthesis, offering valuable insights for researchers and
professionals engaged in organic synthesis and drug development.

Core Physicochemical Data

The accurate determination of melting and boiling points is fundamental in the characterization
of a chemical compound, indicating its purity and providing a basis for its handling and
application in further synthetic processes.

Property Value Source
Melting Point 74.0-80.0 °C [1112]
75-77°C [3114105]

74 -76 °C [6]

Boiling Point 290.3 £ 25.0 °C (Predicted) [3114]
290.267 °C at 760 mmHg [5]
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Experimental Protocol: Synthesis of 2-Amino-5-
bromobenzaldehyde

The following protocol describes a common method for the synthesis of 2-Amino-5-
bromobenzaldehyde. This procedure involves the oxidation of 2-amino-5-bromobenzyl
alcohol.

Materials:

e 2-amino-5-bromobenzyl alcohol
o Activated manganese dioxide

e Acetone

Procedure:

e To a solution of 2-amino-5-bromobenzyl alcohol (23.32 g) in acetone (300 ml), add activated
manganese dioxide (58.5 g).[7]

 Stir the reaction mixture at room temperature for 17.5 hours.[7]

» Monitor the progress of the reaction using an appropriate analytical technique, such as thin-
layer chromatography (TLC).

» Upon completion of the reaction, filter the mixture to remove the manganese dioxide.[7]

» Concentrate the filtrate under reduced pressure to yield 2-Amino-5-bromobenzaldehyde.[7]
The resulting product is typically a yellow to orange powder or crystalline solid.[1]

Characterization of the Product:

The identity and purity of the synthesized 2-Amino-5-bromobenzaldehyde can be confirmed
by various analytical methods, including:

¢ Melting Point Determination: Compare the observed melting point of the synthesized
compound with the literature values. A sharp melting point range close to the reported values
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indicates high purity.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR spectroscopy can be used to
confirm the structure of the compound. The expected signals for 2-Amino-5-
bromobenzaldehyde are: 6 6.10-6.20 (2H, br), 6.57 (1H, d, J=8.8 Hz), 7.38 (1H, dd, J=8.8,
2.4 Hz), 7.59 (1H, d, J=2.4 Hz), 9.81 (1H, s).[7]

e Gas Chromatography (GC): Purity can be quantitatively assessed using gas
chromatography.[2]

Synthesis Workflow

The synthesis of 2-Amino-5-bromobenzaldehyde from its precursor can be represented by

the following workflow diagram.
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Synthesis Workflow for 2-Amino-5-bromobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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